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guayulin C guayulin C
Brand Name: Vulcanchem
CAS No.: 107812-57-7
VCID: VC0012595
InChI: InChI=1S/C24H30O3/c1-15-14-18(27-19(25)11-10-16-8-6-5-7-9-16)21-22(23(21,2)3)20-17(15)12-13-24(20,4)26/h5-11,17-18,20-22,26H,1,12-14H2,2-4H3/b11-10+/t17-,18-,20+,21+,22-,24+/m0/s1
SMILES: CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C=CC4=CC=CC=C4)C
Molecular Formula: C24H30O3
Molecular Weight: 366.5 g/mol

guayulin C

CAS No.: 107812-57-7

Main Products

VCID: VC0012595

Molecular Formula: C24H30O3

Molecular Weight: 366.5 g/mol

guayulin C - 107812-57-7

CAS No. 107812-57-7
Product Name guayulin C
Molecular Formula C24H30O3
Molecular Weight 366.5 g/mol
IUPAC Name [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] (E)-3-phenylprop-2-enoate
Standard InChI InChI=1S/C24H30O3/c1-15-14-18(27-19(25)11-10-16-8-6-5-7-9-16)21-22(23(21,2)3)20-17(15)12-13-24(20,4)26/h5-11,17-18,20-22,26H,1,12-14H2,2-4H3/b11-10+/t17-,18-,20+,21+,22-,24+/m0/s1
Standard InChIKey AEXQMXFOIBLFPN-JHNOMLDSSA-N
Isomeric SMILES C[C@]1(CC[C@@H]2[C@@H]1[C@H]3[C@H](C3(C)C)[C@H](CC2=C)OC(=O)/C=C/C4=CC=CC=C4)O
SMILES CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C=CC4=CC=CC=C4)C
Canonical SMILES CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C=CC4=CC=CC=C4)C
Synonyms guayulin C
guayulin-C
PubChem Compound 6439224
Last Modified Dec 23 2021
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